2-(acetylamino)-N-benzylbenzamide

• IUPAC Name: 2-acetamido-N-benzylbenzamide
• InChI: InChI=1S/C16H16N2O2/c1-12(19)18-15-10-6-5-9-14(15)16(20)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,20)(H,18,19)
• InChI Key: ZVZCGNMOQMFVMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

2-(acetylamino)-N-benzylbenzamide, also known as N-(2-benzylphenyl)-2-(acetylamino) benzamide, is a synthetic compound that belongs to the family of benzamide derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including drug development, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide involves the inhibition of HDACs and CAs. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. The inhibition of HDACs by 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide leads to the accumulation of acetylated histones, which results in the activation of genes that are involved in the regulation of various cellular processes. On the other hand, CAs are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate ion. The inhibition of CAs by 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide leads to the reduction of bicarbonate ion levels, which results in the inhibition of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide have been extensively studied. It has been reported that this compound exhibits potent anticancer activity by inducing cell cycle arrest and apoptosis in various cancer cell lines. Additionally, it has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. Moreover, 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide is its potent inhibitory activity against various enzymes. This makes it an ideal candidate for drug development, particularly for the treatment of cancer and neurological disorders. However, the limitations of this compound include its low solubility in water, which makes it difficult to administer orally. Additionally, the lack of studies on the toxicity and pharmacokinetics of this compound limits its potential applications in clinical settings.

Future Directions

There are several future directions for the study of 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide. One of the major directions is the development of more potent and selective inhibitors of HDACs and CAs. Additionally, the investigation of the toxicity and pharmacokinetics of this compound is necessary to determine its potential applications in clinical settings. Moreover, the study of the structure-activity relationship of this compound can lead to the development of more potent derivatives with improved solubility and pharmacokinetic properties. Finally, the investigation of the potential applications of 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide in other fields of scientific research, such as agriculture and environmental science, can lead to the discovery of new applications and potential benefits.

Scientific Research Applications

2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in drug development. It has been reported that 2-(acetylamino)-2-(acetylamino)-N-benzylbenzamidebenzylbenzamide exhibits potent inhibitory activity against various enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression, while CAs play a crucial role in the regulation of acid-base balance in the body. The inhibition of these enzymes has been linked to the treatment of various diseases, including cancer, Alzheimer's disease, and glaucoma.